Cas no 2287316-79-2 (2-[1-(1,1-dioxo-1lambda6-thietan-3-yl)-1H-1,2,3-benzotriazol-7-yl]acetic acid)

• Product Name: 2-[1-(1,1-dioxo-1lambda6-thietan-3-yl)-1H-1,2,3-benzotriazol-7-yl]acetic acid
• CAS No: 2287316-79-2
• MF: C₁₁H₁₁N₃O₄S
• MW: 281.287740945816
• CID: 6455462
• PubChem ID: 165836989
• Update Time: 2025-06-20

2-[1-(1,1-dioxo-1lambda6-thietan-3-yl)-1H-1,2,3-benzotriazol-7-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[1-(1,1-dioxo-1lambda6-thietan-3-yl)-1H-1,2,3-benzotriazol-7-yl]acetic acid
• EN300-6749130
• 2287316-79-2

• Inchi： 1S/C11H11N3O4S/c15-10(16)4-7-2-1-3-9-11(7)14(13-12-9)8-5-19(17,18)6-8/h1-3,8H,4-6H2,(H,15,16)
• InChI Key： JXNSZCUOBUDGNU-UHFFFAOYSA-N
• SMILES： S1(CC(C1)N1C2C(=CC=CC=2N=N1)CC(=O)O)(=O)=O

Computed Properties

• Exact Mass: 281.04702701g/mol
• Monoisotopic Mass: 281.04702701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 111Ų

Additional information on 2-[1-(1,1-dioxo-1lambda6-thietan-3-yl)-1H-1,2,3-benzotriazol-7-yl]acetic acid

Introduction to 2-[1-(1,1-dioxo-1lambda6-thietan-3-yl)-1H-1,2,3-benzotriazol-7-yl]acetic acid (CAS No: 2287316-79-2)

2-[1-(1,1-dioxo-1lambda6-thietan-3-yl)-1H-1,2,3-benzotriazol-7-yl]acetic acid, identified by its Chemical Abstracts Service (CAS) number 2287316-79-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of heterocyclic derivatives characterized by its intricate molecular architecture, which includes fused benzotriazole and thietane moieties. The presence of these functional groups imparts unique chemical properties that make it a valuable scaffold for the development of novel therapeutic agents.

The structural composition of 2-[1-(1,1-dioxo-1lambda6-thietan-3-yl)-1H-1,2,3-benzotriazol-7-yl]acetic acid is highly relevant to modern drug discovery efforts. The benzotriazole ring is a well-known pharmacophore in medicinal chemistry, often associated with antimicrobial, antiviral, and anticancer activities. Its ability to interact with biological targets such as enzymes and receptors makes it a preferred building block for designing small-molecule inhibitors. On the other hand, the thietane moiety introduces additional conformational flexibility and electronic properties that can be exploited to modulate the binding affinity and selectivity of drug candidates.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 2-[1-(1,1-dioxo-1lambda6-thietan-3-yl)-1H-1,2,3-benzotriazol-7-yl]acetic acid with various biological targets. Studies suggest that this compound may exhibit inhibitory activity against key enzymes involved in cancer progression and inflammation. For instance, preliminary docking studies have indicated potential interactions with kinases and proteases that are aberrantly expressed in tumor cells. These findings align with the growing interest in developing multitargeted therapeutics that can simultaneously modulate multiple disease pathways.

The synthesis of 2-[1-(1,1-dioxo-1lambda6-thietan-3-yl)-1H-1,2,3-benzotriazol-7-yl]acetic acid represents a significant achievement in synthetic organic chemistry. The multi-step reaction sequence involves the formation of the benzotriazole ring through condensation reactions followed by functionalization with the thietane unit. Advanced catalytic methods have been employed to enhance yield and purity while minimizing side reactions. These synthetic strategies are crucial for producing high-quality intermediates that can be further modified to generate lead compounds for drug development.

In vitro pharmacological studies have begun to unravel the mechanistic aspects of 2-[1-(1,1-dioxo-1lambda6-thietan-3-yl)-1H-1,2,3-benzotriazol-7-yl]acetic acid. Initial experiments have demonstrated its ability to inhibit the activity of inflammatory mediators by modulating signaling pathways such as NF-kB and MAPK. These pathways are central to the regulation of immune responses and have been implicated in various chronic diseases, including rheumatoid arthritis and atherosclerosis. The compound's potential to interfere with these pathways makes it an attractive candidate for further investigation.

The role of benzotriazole derivatives in medicinal chemistry cannot be overstated. Their structural versatility allows for the design of molecules with tailored biological activities. In particular, modifications at the 7-position of the benzotriazole ring have been shown to enhance binding affinity to biological targets. This has led to the development of several clinical candidates that are currently undergoing preclinical or clinical trials. The incorporation of additional functional groups into this scaffold further expands its therapeutic potential.

Moreover, the thietane moiety in 2-[1-(1,1-dioxo-1lambda6-thietan-3-yll)-lH-l ,23 -benzotriazol -7 -y l]acetic acid contributes to its unique pharmacological profile. Thietane derivatives have been explored for their anti-inflammatory and analgesic properties due to their ability to interact with ion channels and receptors involved in pain perception. By combining this moiety with a benzotriazole core, researchers aim to develop compounds that exhibit enhanced efficacy and reduced side effects compared to existing treatments.

Recent publications highlight the importance of heterocyclic compounds in addressing unmet medical needs. The synthesis and characterization of 2-[l-(11-dioxo-l lambda 6 -thietan -3 yl) -l H -l ,23 -benzotriazol -7 y l]acetic acid contribute to this growing body of evidence. Researchers are increasingly recognizing the potential of complex molecular architectures in designing next-generation therapeutics. The compound's unique combination of structural features positions it as a promising candidate for further exploration in drug discovery programs.

The future direction of research on 2-[l-(11-dioxo-l lambda 6 -thietan -3 yl) -l H -l ,23 -benzotriazol -7 y l]acetic acid will likely involve expanding its chemical diversity through structural analogs and exploring new biological targets. Advances in high-throughput screening technologies will facilitate rapid assessment of its activity against a wide range of diseases. Additionally, collaborations between synthetic chemists and biologists will be essential for translating laboratory findings into clinical applications.

In conclusion, 2-[l -(11-dioxo-l lambda 6 -thietan -3 yl) -l H -l ,23 -benzotriazol -7 y l]acetic acid (CAS No: 2287316_79_2) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive scaffold for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, it is poised to play a crucial role in advancing drug discovery efforts worldwide.